1-Cyclopropanesulfonyl-2,3,4-trifluoro-benzene

• Molecular Formula: C9H7F3O2S
• Molecular Weight: 236.21 g/mol
• IUPAC Name: 1-cyclopropylsulfonyl-2,3,4-trifluorobenzene
• InChI: InChI=1S/C9H7F3O2S/c10-6-3-4-7(9(12)8(6)11)15(13,14)5-1-2-5/h3-5H,1-2H2
• InChI Key: GJFDZEATILWPKS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)C2=C(C(=C(C=C2)F)F)F

Description

1-Cyclopropanesulfonyl-2,3,4-trifluoro-benzene is a useful research compound. Its molecular formula is C9H7F3O2S and its molecular weight is 236.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 5.9 mmol 1-(3-chloro-propane-1-sulfonyl)-2,3,4-trifluoro-benzene in 200 ml THF at −78° C. was added dropwise over 30 min 7.0 mmol of a 0.9 M solution of potassium bis(trimethylsilyl)amide in THF. The reaction mixture was then allowed to warm to RT, and stirring continued for a further 30 min at RT. The mixture was then quenched by addition of 1 M aq HCl and extracted three times with ethyl acetate. The combined organic phases were dried with Na2SO4, and concentrated in vacuo. The residue was chromatographed on silica gel (eluant: ethyl acetate/heptane 1:4) to afford the title compound. MS (m/e): 237.2 (M+H+, 100%)